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Compound of Interest

Compound Name:
Dysprosium(III) nitrate

pentahydrate

Cat. No.: B1148376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dysprosium(III) nitrate pentahydrate (Dy(NO₃)₃·5H₂O). The information is presented to

support research and development activities, with a focus on quantitative data and detailed

experimental methodologies.

Chemical Identity and Spectroscopic Data
Dysprosium(III) nitrate pentahydrate is a hydrated salt of dysprosium, a rare earth element.

Its fundamental identifiers and spectroscopic information are crucial for its unambiguous

characterization.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name Dysprosium(III) nitrate pentahydrate

IUPAC Name dysprosium(3+);trinitrate;pentahydrate[1][2]

Synonyms Dysprosium trinitrate pentahydrate

CAS Number 10031-49-9[3]

Molecular Formula Dy(NO₃)₃·5H₂O or DyH₁₀N₃O₁₄[1]

Molecular Weight 438.59 g/mol [1]

Table 2: Spectroscopic Data

Technique Details

Infrared (IR) Spectroscopy FT-IR spectra have been recorded on film.[1]

Raman Spectroscopy

FT-Raman spectra have been acquired using a

Bio-Rad FTS 175C instrument with a Raman

accessory.[1]

Physicochemical Properties
The physicochemical properties of Dysprosium(III) nitrate pentahydrate are summarized

below, providing a quantitative basis for its application in various scientific and industrial fields.

Table 3: Physicochemical Data

Property Value

Appearance Yellowish or light yellow crystalline solid.[4]

Melting Point 88.6 °C[4]

Solubility Soluble in water and ethanol.[4][5]

Hygroscopicity Hygroscopic[3][4]
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Experimental Protocols
Synthesis of Dysprosium(III) Nitrate Pentahydrate
A common method for the synthesis of rare earth nitrates is the reaction of the corresponding

rare earth oxide with nitric acid.[5]

Protocol:

Reaction Setup: In a well-ventilated fume hood, place a stoichiometric amount of

Dysprosium(III) oxide (Dy₂O₃) into a glass reactor.

Acid Addition: Slowly add a slight excess of concentrated nitric acid (HNO₃) to the reactor

with constant stirring. The reaction is exothermic and will produce heat.

Digestion: Gently heat the mixture to ensure the complete dissolution of the dysprosium

oxide. The solution will turn a yellowish color.

Crystallization: Allow the solution to cool slowly to room temperature. Dysprosium(III)
nitrate pentahydrate crystals will precipitate out of the solution.

Isolation and Drying: Isolate the crystals by vacuum filtration and wash them with a small

amount of cold deionized water. Dry the crystals in a desiccator over a suitable drying agent

to prevent the absorption of atmospheric moisture.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
The melting point of Dysprosium(III) nitrate pentahydrate can be precisely determined using

Differential Scanning Calorimetry (DSC).[6][7][8]

Protocol:

Sample Preparation: Accurately weigh 2-5 mg of Dysprosium(III) nitrate pentahydrate into

an aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
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Thermal Program: Heat the sample from room temperature to 120 °C at a constant heating

rate of 10 °C/min under a nitrogen atmosphere.

Data Analysis: The melting point is determined as the onset temperature of the endothermic

peak corresponding to the melting of the crystalline hydrate.

Quantitative Solubility Determination
The solubility of Dysprosium(III) nitrate pentahydrate can be determined by preparing

saturated solutions at a specific temperature and measuring the concentration of the dissolved

salt.[9]

Protocol:

Equilibration: Add an excess amount of Dysprosium(III) nitrate pentahydrate to a known

volume of deionized water in a sealed container. Agitate the mixture at a constant

temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

Sample Collection: Allow the undissolved solid to settle, and carefully extract an aliquot of

the clear supernatant solution.

Concentration Measurement: Determine the concentration of dysprosium in the aliquot using

a suitable analytical technique, such as Inductively Coupled Plasma Atomic Emission

Spectrometry (ICP-AES).

Calculation: Calculate the solubility in grams of solute per 100 mL of solvent from the

measured concentration.

Thermal Decomposition Analysis by Thermogravimetric
Analysis (TGA)
The thermal stability and decomposition pathway of Dysprosium(III) nitrate pentahydrate can

be investigated using Thermogravimetric Analysis (TGA).[6][7][8]

Protocol:
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Sample Preparation: Place 5-10 mg of Dysprosium(III) nitrate pentahydrate into a ceramic

or platinum TGA crucible.

Instrument Setup: Position the crucible in the TGA furnace.

Thermal Program: Heat the sample from room temperature to 800 °C at a heating rate of 10

°C/min under a controlled atmosphere (e.g., nitrogen or air).

Data Analysis: The TGA curve will show mass loss as a function of temperature. The

decomposition of hydrated dysprosium nitrate proceeds via the formation of DyONO₃ and

ultimately dysprosium oxide (Dy₂O₃).[4]

Experimental Workflow and Logical Relationships
The following diagram illustrates the general workflow for the synthesis and characterization of

Dysprosium(III) nitrate pentahydrate.
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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